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Compound of Interest

Compound Name: 5-Chlorohex-1-ene

Cat. No.: B108983

An In-depth Technical Guide on the Physical Properties of 5-Chlorohex-1-ene

This guide provides a comprehensive overview of the key physical properties of 5-Chlorohex-
1-ene, tailored for researchers, scientists, and professionals in the field of drug development.
This document presents quantitative data in a structured format, details relevant experimental
methodologies, and includes a logical workflow for its synthesis.

Core Physical Properties

5-Chlorohex-1-ene is a halogenated alkene with distinct physical characteristics that are
crucial for its handling, application, and purification in a laboratory setting.

Data Presentation

The primary physical properties of 5-Chlorohex-1-ene are summarized in the table below for
easy reference and comparison.
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Physical Property

Value

Boiling Point

121.346 °C (at 760 mmHg)[1]

Density

0.882 g/cm?[1]

Molecular Formula

CeH11Cl

Molecular Weight 118.6045 g/mol [1]
Flash Point 20.115 °C[1]
Refractive Index 1.425[1]

Vapor Pressure

17.584 mmHg (at 25 °C)[1]

Experimental Protocols

The determination of the physical properties of a compound like 5-Chlorohex-1-ene requires

precise and standardized experimental procedures. Below are detailed methodologies for

determining the boiling point and a plausible synthetic route.

Determination of Boiling Point

Objective: To accurately measure the boiling point of 5-Chlorohex-1-ene.

Apparatus:

Condenser

Boiling chips

Procedure:

A round-bottom flask or a test tube

Heating mantle or sand bath

Thermometer calibrated for the expected temperature range

Distillation head and receiving flask (for distillation method)
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o Sample Preparation: A small volume of 5-Chlorohex-1-ene is placed in the round-bottom
flask or test tube, and a few boiling chips are added to ensure smooth boiling.

o Apparatus Setup: The flask is connected to a condenser in a distillation setup. The
thermometer is positioned so that the top of the bulb is level with the side arm of the
distillation head, ensuring the vapor temperature is measured accurately.

e Heating: The sample is gently heated. The temperature is monitored closely as it approaches
the boiling point.

» Observation: The boiling point is recorded as the temperature at which the liquid boils and a
steady stream of condensate is observed on the thermometer bulb. This temperature should
remain constant during the distillation of the pure liquid.

Synthesis of 5-Chlorohex-1-ene

A plausible method for the synthesis of 5-Chlorohex-1-ene involves the reaction of 1,5-
hexadiene with hydrochloric acid.

Reaction: CH2=CH(CH2)2CH=CH2 + HC| -~ CH2=CH(CH2)2CHCICHj
Materials:

e 1,5-Hexadiene

e Concentrated Hydrochloric Acid

¢ Anhydrous Calcium Chloride (for drying)

o Reaction flask with a magnetic stirrer

e Separatory funnel

« Distillation apparatus

Procedure:

o Reaction Setup: 1,5-hexadiene is placed in the reaction flask, which is cooled in an ice bath.
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» Addition of HCI: Concentrated hydrochloric acid is added dropwise to the stirred 1,5-
hexadiene. The temperature is maintained at a low level to control the exothermic reaction.

» Reaction Monitoring: The reaction mixture is stirred for a specified period until completion,
which can be monitored by techniques such as gas chromatography (GC).

» Workup: The organic layer is separated using a separatory funnel, washed with a saturated
sodium bicarbonate solution to neutralize excess acid, and then with brine.

» Drying and Purification: The crude product is dried over anhydrous calcium chloride and then
purified by distillation to obtain pure 5-Chlorohex-1-ene.

Mandatory Visualization

The following diagram illustrates the logical workflow for the synthesis of 5-Chlorohex-1-ene
from 1,5-hexadiene.
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Caption: Synthesis workflow for 5-Chlorohex-1-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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